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Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132 Get Quote

An In-depth Technical Guide to Theoretical Yield Calculation for the Synthesis of 2-
Chlorocyclohexanol

This guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on the synthesis of 2-chlorocyclohexanol and the precise

calculation of its theoretical yield. The document outlines the underlying chemical reaction, a

detailed experimental protocol, and a step-by-step methodology for determining the maximum

possible product from a given set of reactants.

Reaction Overview
The synthesis of 2-chlorocyclohexanol is typically achieved through an electrophilic addition

reaction. Cyclohexene, the starting material, reacts with hypochlorous acid (HOCl).[1][2] In this

reaction, the electron-rich double bond of the cyclohexene molecule attacks the partially

positive chlorine atom of HOCl. This is followed by a nucleophilic attack by water, leading to the

formation of the chlorohydrin, 2-chlorocyclohexanol.[2]

The balanced chemical equation for this reaction is:

C₆H₁₀ + HOCl → C₆H₁₁ClO

(Cyclohexene + Hypochlorous Acid → 2-Chlorocyclohexanol)
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The following protocol is based on established procedures for the synthesis of 2-
chlorocyclohexanol from cyclohexene and a prepared hypochlorous acid solution.[1]

Materials:

Cyclohexene

Hypochlorous acid (HOCl) solution (typically 3.5-4%)

Sodium chloride (NaCl)

Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

Large round-bottomed flask with a mechanical stirrer

Separatory funnel

Steam distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: In a 5-liter round-bottomed flask equipped with a mechanical stirrer, place

123 g (1.5 moles) of cyclohexene.[1]

Addition of Reactant: Cool the flask and slowly add a pre-calculated amount of a chilled

hypochlorous acid solution in portions. The temperature of the reaction mixture should be

maintained between 15°C and 20°C.[1]

Monitoring the Reaction: Stir the mixture vigorously. After each addition, check for the

presence of excess hypochlorous acid using a potassium iodide-starch test. The reaction is

complete when a slight excess of hypochlorous acid persists.[1]
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Work-up and Isolation: Once the reaction is complete, saturate the aqueous solution with

sodium chloride to reduce the solubility of the organic product.[1]

Steam Distillation: Perform a steam distillation to separate the 2-chlorocyclohexanol from

the reaction mixture. Collect approximately 2 liters of distillate.[1]

Extraction: Saturate the distillate with sodium chloride and separate the oily layer of 2-
chlorocyclohexanol. Extract the remaining aqueous layer once with approximately 250 mL

of ether to recover any dissolved product.[1]

Drying and Purification: Combine the oily product layer with the ether extract and dry the

solution over anhydrous sodium sulfate.[1] Remove the ether via distillation to yield the crude

2-chlorocyclohexanol. Further purification can be achieved by vacuum distillation.

Theoretical Yield Calculation
The theoretical yield is the maximum quantity of a product that can be formed from a given

amount of reactants, assuming 100% reaction efficiency.[3] The calculation involves identifying

the limiting reagent, which is the reactant that is completely consumed first in a chemical

reaction.[4][5]

Step 1: Determine the Moles of Each Reactant

Calculate the number of moles for each reactant using their mass or volume and molar

mass/density.

Moles of Cyclohexene (C₆H₁₀):

Moles = Mass / Molar Mass[6]

Using the experimental protocol: 123 g of cyclohexene.

Moles of C₆H₁₀ = 123 g / 82.14 g/mol = 1.497 moles.

Moles of Hypochlorous Acid (HOCl):

This requires knowing the volume and concentration of the HOCl solution. For this

example, let's assume 1200 mL of a 4.0% HOCl solution is used (density ≈ 1.0 g/mL).
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Mass of solution = 1200 mL * 1.0 g/mL = 1200 g.

Mass of HOCl = 1200 g * 0.040 = 48.0 g.

Moles of HOCl = 48.0 g / 52.46 g/mol = 0.915 moles.

Step 2: Identify the Limiting Reagent

Compare the mole ratio of the reactants to the stoichiometric ratio from the balanced equation

(1:1).

Moles of Cyclohexene = 1.497 mol

Moles of Hypochlorous Acid = 0.915 mol

Since the reaction proceeds in a 1:1 ratio, the reactant with the fewer number of moles will be

consumed first. In this case, hypochlorous acid (0.915 mol) is the limiting reagent, and

cyclohexene is the excess reagent.[4][7]

Step 3: Calculate Moles of Product

The number of moles of product formed is determined by the number of moles of the limiting

reagent, based on the reaction stoichiometry.

Since the stoichiometric ratio between HOCl and C₆H₁₁ClO is 1:1, the moles of 2-
chlorocyclohexanol produced will equal the moles of HOCl consumed.

Moles of C₆H₁₁ClO = 0.915 moles.

Step 4: Calculate Theoretical Yield in Grams

Convert the moles of the product to mass using its molar mass.

Theoretical Yield = Moles of Product * Molar Mass of Product

Theoretical Yield of C₆H₁₁ClO = 0.915 mol * 134.62 g/mol = 123.17 grams.
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The quantitative data used for the theoretical yield calculation are summarized in the table

below.

Compound
Chemical
Formula

Molar Mass
( g/mol )

Quantity
Used

Moles (mol) Role

Cyclohexene C₆H₁₀ 82.14 123 g 1.497
Excess

Reagent

Hypochlorous

Acid
HOCl 52.46 48.0 g 0.915

Limiting

Reagent

2-

Chlorocycloh

exanol

C₆H₁₁ClO 134.62 123.17 g 0.915

Product

(Theoretical

Yield)

Visualizations
Reaction Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product

Cyclohexene
(C₆H₁₀)

Reaction

+

Hypochlorous Acid
(HOCl)

+

2-Chlorocyclohexanol
(C₆H₁₁ClO)

Electrophilic
Addition

Click to download full resolution via product page

Caption: Reaction pathway for 2-chlorocyclohexanol synthesis.

Theoretical Yield Calculation Workflow
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Caption: Workflow for calculating theoretical yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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